(5-Chloro-1-pentynyl)trimethylsilane
Cat. No. B1585680
M. Wt: 174.74 g/mol
InChI Key: UPVHIBLXQNNITH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Name
Identifiers
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REACTION_SMILES
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[CH3:13][C:14](=[O:15])[CH2:16][CH3:17].[Cl:1][CH2:2][CH2:3][CH2:4][C:5]#[C:6][Si:7]([CH3:8])([CH3:9])[CH3:10].[I-:12].[Na+:11]>>[CH2:2]([CH2:3][CH2:4][C:5]#[C:6][Si:7]([CH3:8])([CH3:9])[CH3:10])[I:12]
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CCC(C)=O
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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C[Si](C)(C)C#CCCCCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[I-]
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|
Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
[Na+]
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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C[Si](C)(C)C#CCCCI
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
